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2,5-Difluoropyridine-3-carboxylic acid, identified by its CAS Number 851386-43-1, is a highly
functionalized heterocyclic compound that has emerged as a critical building block for
researchers in drug discovery and development.[1] The strategic placement of two electron-
withdrawing fluorine atoms on the pyridine ring significantly modulates the molecule's
physicochemical properties. This substitution pattern lowers the basicity of the pyridine nitrogen
and alters the electronic distribution of the aromatic system, making it a valuable scaffold for
creating novel pharmaceutical agents.[2] The presence of fluorine can enhance metabolic
stability, improve membrane permeability, and increase the binding affinity of a drug candidate
to its target protein. This guide provides a comprehensive overview of its properties, synthesis,
applications, and handling for professionals in the chemical and pharmaceutical sciences.

Physicochemical and Structural Data

For any laboratory application, a clear understanding of a compound's physical and chemical
properties is paramount. The data below has been consolidated from various chemical
suppliers and databases.
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Property Value Source(s)

CAS Number 851386-43-1 [11[3]

Molecular Formula CeH3F2NO2 [4]

Molecular Weight 159.09 g/mol [41[5]

Appearance White 1o off-white crystalline General Supplier Data
powder

Purity Typically >95-98% [1][4]

SMILES C1=C(C(=NC=C1F)F)C(=0)O

InChl=1S/C6H3F2NO2/c7-4-1-
InChl 2-5(8)9-3(4)6(10)11/h1-2H,
(H,10,11)

Synthesis and Mechanistic Insights

The preparation of 2,5-difluoropyridine-3-carboxylic acid is a multi-step process that
leverages modern organometallic and fluorination chemistry. A common and logical synthetic
pathway begins with a di-substituted pyridine precursor, such as 2,5-difluoropyridine.

Conceptual Synthesis Workflow

The key challenge is the regioselective introduction of the carboxylic acid group at the C-3
position. This is typically achieved through a directed ortho-metalation (DoM) strategy, where a
directing group guides a strong base to deprotonate a specific adjacent position. In the case of
2,5-difluoropyridine, the fluorine at the C-2 position can help direct the metalation to the C-3
position.
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Caption: Directed ortho-metalation synthesis pathway.

Step-by-Step Synthesis Protocol

This protocol is a representative method. Researchers must adapt it based on laboratory

conditions and scale, always prioritizing safety.

o Preparation of the Reaction Vessel: A flame-dried, three-neck round-bottom flask equipped

with a magnetic stirrer, a nitrogen inlet, a thermometer, and a rubber septum is prepared.

e Solvent and Reagent Setup: The flask is charged with anhydrous tetrahydrofuran (THF) and
the starting material, 2,5-difluoropyridine. The solution is cooled to -78 °C using a dry
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ice/acetone bath.

o Metalation (Deprotonation): A strong, non-nucleophilic base such as Lithium
Diisopropylamide (LDA) or n-Butyllithium (n-BuLi) is added dropwise via syringe while
maintaining the temperature at -78 °C. The causality here is critical: the low temperature
prevents side reactions and decomposition of the lithiated intermediate. The fluorine atom at
the C-2 position directs the deprotonation to the C-3 position due to its inductive effect and
ability to coordinate with the lithium cation. The reaction is stirred for 1-2 hours at this
temperature.

o Carboxylation: Dry carbon dioxide gas is bubbled through the solution, or the solution is
poured over crushed dry ice. This step serves as an electrophilic quench, where the highly
nucleophilic lithiated intermediate attacks the carbon of CO: to form a lithium carboxylate
salt.

e Workup and Isolation: The reaction is allowed to warm to room temperature. An aqueous
acid solution (e.g., 1M HCI) is added to protonate the carboxylate salt, precipitating the
desired carboxylic acid.

 Purification and Validation: The crude product is collected by filtration, washed with cold
water, and dried. Further purification can be achieved by recrystallization from a suitable
solvent system (e.g., ethanol/water). The final product's identity and purity must be validated
through analytical techniques such as *H NMR, *°F NMR, 3C NMR, and Mass Spectrometry
to confirm the correct regiochemistry and absence of impurities. This self-validating system
ensures the material is suitable for subsequent applications.

Applications in Drug Discovery and Medicinal
Chemistry

Fluorinated pyridines are highly sought-after scaffolds in medicinal chemistry. 2,5-
Difluoropyridine-3-carboxylic acid serves as a versatile intermediate for synthesizing more
complex molecules, particularly as a key component in the development of kinase inhibitors,
anti-inflammatory agents, and other therapeutics.[6][7]

The carboxylic acid moiety provides a convenient handle for amide bond formation, allowing for
the coupling of various amines to explore structure-activity relationships (SAR). The
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difluoropyridine core acts as a bioisostere for other aromatic systems, offering a unique profile
of stability, lipophilicity, and hydrogen bonding capability.
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Caption: Role as a scaffold in discovery chemistry.

Safety, Handling, and Storage

As with many fluorinated organic compounds and carboxylic acids, 2,5-difluoropyridine-3-
carboxylic acid should be handled with care in a well-ventilated fume hood.

o Hazard Classification: Based on related structures, it is expected to cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[5]
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o Personal Protective Equipment (PPE): Wear standard PPE, including safety goggles, a lab
coat, and chemically resistant gloves.

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong bases and oxidizing agents.

Conclusion

2,5-Difluoropyridine-3-carboxylic acid (CAS: 851386-43-1) is more than just a chemical
reagent; it is an enabling tool for innovation in pharmaceutical research. Its unique electronic
properties, conferred by the difluoro substitution pattern, combined with the synthetic versatility
of the carboxylic acid group, make it an invaluable asset for medicinal chemists aiming to
design the next generation of therapeutics. A thorough understanding of its synthesis,
properties, and safe handling is essential for unlocking its full potential in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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Contact our Ph.D. Support Team for a compatibility check
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